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Compound of Interest

Compound Name: L-Nio dihydrochloride
Cat. No.: B109842
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of L-N5-(1-iminoethyl)ornithine
dihydrochloride (L-NIO dihydrochloride), a potent, non-selective inhibitor of nitric oxide
synthase (NOS) isoforms. This document consolidates key chemical properties, details its
mechanism of action through relevant signaling pathways, and presents detailed experimental
protocols for its application in preclinical research, particularly in the fields of vascular function
and cerebral ischemia.

Core Chemical Properties and Data

L-NIO dihydrochloride is a critical tool for investigating the physiological and pathological
roles of nitric oxide (NO). Its utility is rooted in its ability to inhibit all three isoforms of NOS:
neuronal (NNOS or NOS1), inducible (iNOS or NOS2), and endothelial (eNOS or NOS3). A
summary of its key chemical and physical properties is presented below for easy reference.
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Property Data

CAS Number 36889-13-1, 159190-44-0
Molecular Formula C7H15N302 - 2HCI[1][2]
Molecular Weight 246.1 g/mol [1][2]

Purity =295%[1]

Appearance Crystalline solid[2]

Water: 100 mg/mL[2]PBS (pH 7.2): 10
Solubility mg/mL[2]DMSO: 20 mg/mL[2]DMF: 20
mg/mL[2]Ethanol: 20 mg/mL][2]

Storage and Stability Store at -20°C. Stable for = 4 years.[2]

NNOS (rat): 1.7 uM[2][3]eNOS (bovine): 3.9

Inhibition Constants (Ki) AIMIZI[Z]INOS (mouse): 3.9 uML21[]

Mechanism of Action and Signaling Pathway

L-NIO dihydrochloride exerts its effects by competitively inhibiting the binding of L-arginine,
the natural substrate for nitric oxide synthases. This inhibition prevents the synthesis of nitric
oxide, a critical signaling molecule involved in numerous physiological processes, including
vasodilation, neurotransmission, and immune responses. The primary downstream effect of
reduced NO production is the decreased activation of soluble guanylate cyclase (sGC), leading
to lower levels of cyclic guanosine monophosphate (cGMP) and diminished activation of
protein kinase G (PKG).
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Figure 1: Nitric Oxide Signaling Pathway and L-NIO Inhibition.

Experimental Protocols

L-NIO dihydrochloride is frequently utilized in two key areas of preclinical research: the study
of endothelium-dependent vasodilation and the induction of focal cerebral ischemia. Detailed
methodologies for these applications are provided below.

Acetylcholine-Induced Relaxation of Rat Aortic Rings

This ex vivo protocol assesses the role of nitric oxide in vasodilation by measuring the
relaxation of pre-constricted aortic rings in response to acetylcholine, and the inhibition of this

relaxation by L-NIO.
Methodology:

o Tissue Preparation:

© 2026 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b109842/docs?utm_src=pdf-body-img#l-nio-dihydrochloride-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/product/b109842/docs?utm_src=pdf-body#l-nio-dihydrochloride-a-comprehensive-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b109842?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Euthanize a male Wistar rat (200-250 g) and excise the thoracic aorta.

o Immediately place the aorta in ice-cold Krebs solution (composition in mmol/L: NaCl 120,
KCI 5, CaClz 2, MgSOa 1, glucose 5, and Hepes 7, pH 7.35 at 37°C).[4]

o Clean the aorta of adhering fat and connective tissue and cut into 3-4 mm rings.[4]

o Experimental Setup:

o Suspend the aortic rings in an organ bath containing Krebs solution, maintained at 37°C
and continuously bubbled with 95% Oz and 5% CO:..

o Attach one end of the ring to a fixed support and the other to an isometric force
transducer.

o Apply a resting tension of 1 g and allow the tissue to equilibrate for 60 minutes, with
washes every 15-20 minutes.[5]

e Protocol:
o Induce a stable contraction with phenylephrine (1 uM).[4][5]

o Once the contraction has plateaued, add cumulative concentrations of acetylcholine (1 nM
to 10 uM) to generate a dose-response curve for relaxation.

o After washing the tissue and allowing it to return to baseline, incubate a separate set of
aortic rings with L-NIO dihydrochloride (e.g., 100 uM) for 20-30 minutes.

o Repeat the phenylephrine contraction and acetylcholine dose-response curve in the
presence of L-NIO.

o Record and analyze the data to determine the effect of NOS inhibition on acetylcholine-
induced relaxation.
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Figure 2: Experimental Workflow for Aortic Ring Relaxation Assay.
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Induction of Focal Cerebral Ischemia in Rats

This in vivo protocol utilizes the vasoconstrictive properties of L-NIO to create a reproducible
model of focal ischemic stroke in rats.

Methodology:
e Animal Preparation:

o Anesthetize an adult male Sprague-Dawley rat with an appropriate anesthetic (e.g.,
isoflurane or a ketamine/xylazine cocktail).[6]

o Place the animal in a stereotaxic frame and maintain body temperature at 37°C.
o Make a midline incision on the scalp to expose the skull.
e Surgical Procedure:
o Drill a small burr hole over the target brain region (e.g., the striatum).
o Carefully lower a microinjection cannula to the desired coordinates.
e L-NIO Infusion:
o Prepare a sterile solution of L-NIO dihydrochloride in saline.
o Infuse a specific amount of L-NIO (e.g., 2.0 umol) into the striatum over a set period.[7]

o In some models, this is combined with temporary occlusion of the ipsilateral common
carotid artery to enhance the ischemic insult.[8]

¢ Post-Operative Care and Assessment:
o Suture the incision and provide post-operative analgesia.
o Monitor the animal for recovery and neurological deficits.

o At a predetermined time point (e.g., 24 hours or 3 days), euthanize the animal and perfuse
the brain.
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o Process the brain tissue for histological analysis (e.g., TTC staining) to measure the infarct
volume.
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Figure 3: Workflow for L-NIO-Induced Focal Cerebral Ischemia.

Safety and Handling

L-NIO dihydrochloride should be handled in a laboratory setting by trained personnel.[9] It is
recommended to wear appropriate personal protective equipment, including gloves, safety
glasses, and a lab coat.[9] Avoid inhalation of dust and contact with skin and eyes.[9] In case of
contact, wash the affected area thoroughly with water. For detailed safety information, refer to
the manufacturer's Safety Data Sheet (SDS).

Quality Control

The purity of L-NIO dihydrochloride is typically assessed by High-Performance Liquid
Chromatography (HPLC). For specific batch information, always refer to the Certificate of
Analysis (CofA) provided by the supplier.

This guide provides a foundational understanding of L-NIO dihydrochloride for research
applications. For further details and specific experimental conditions, it is recommended to
consult the primary literature cited.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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